Cas no 157368-32-6 (3-chloro-6-methoxy-1,2-benzoxazole)

3-Chloro-6-methoxy-1,2-benzoxazole is a heterocyclic compound featuring a benzoxazole core substituted with chloro and methoxy functional groups at the 3- and 6-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloro group enhances electrophilic substitution potential, while the methoxy moiety contributes to electronic modulation and solubility. Its stability under standard conditions ensures ease of handling and storage. The compound is commonly employed in cross-coupling reactions and as a precursor for further functionalization, offering versatility in constructing complex molecular frameworks. High purity grades are available for research and industrial use.

3-chloro-6-methoxy-1,2-benzoxazole structure

157368-32-6 structure

Product Name:3-chloro-6-methoxy-1,2-benzoxazole

CAS No:157368-32-6

MF:C₈H₆ClNO₂

MW:183.591741085052

MDL:MFCD18250063

CID:2182549

PubChem ID:15816924

Update Time:2025-05-20

3-chloro-6-methoxy-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-6-methoxy-benzo[d]isoxazole
- 3-chloro-6-methoxy-1,2-benzoxazole
- SCHEMBL1536638
- WPEIANAOXQFSGV-UHFFFAOYSA-N
- 157368-32-6
- AKOS030229815
- MFCD18250063
- 3-Chloro-6-methoxybenzisoxazole
- 3-CHLORO-6-METHOXY-1,2-BENZISOXAZOLE
- AT10781
- SY200329
- 3-CHLORO-6-METHOXYBENZO[D]ISOXAZOLE
- EN300-206585
- CS-0342276
- DB-262224
- AB72260
- HGA36832
- 959-677-4
- MDL： MFCD18250063
- Inchi： 1S/C8H6ClNO2/c1-11-5-2-3-6-7(4-5)12-10-8(6)9/h2-4H,1H3
- InChI Key： WPEIANAOXQFSGV-UHFFFAOYSA-N
- SMILES： ClC1C2C=CC(=CC=2ON=1)OC

Computed Properties

Exact Mass: 183.0087061g/mol
Monoisotopic Mass: 183.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 35.3Å²

3-chloro-6-methoxy-1,2-benzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM389616-250mg	3-chloro-6-methoxy-1,2-benzoxazole	157368-32-6	95%+	250mg	$365	2023-03-05
Chemenu	CM389616-500mg	3-chloro-6-methoxy-1,2-benzoxazole	157368-32-6	95%+	500mg	$488	2023-03-05
Chemenu	CM389616-1g	3-chloro-6-methoxy-1,2-benzoxazole	157368-32-6	95%+	1g	$610	2023-03-05
Chemenu	CM389616-5g	3-chloro-6-methoxy-1,2-benzoxazole	157368-32-6	95%+	5g	$2493	2023-03-05
Chemenu	CM389616-10g	3-chloro-6-methoxy-1,2-benzoxazole	157368-32-6	95%+	10g	$4832	2023-03-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0443-1g	3-Chloro-6-methoxy-benzo[d]isoxazole	157368-32-6	96%	1g	5766.69CNY	2021-05-08
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0443-500mg	3-Chloro-6-methoxy-benzo[d]isoxazole	157368-32-6	96%	500mg	3307.37CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0443-250mg	3-Chloro-6-methoxy-benzo[d]isoxazole	157368-32-6	96%	250mg	2077.7CNY	2021-05-08
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